Cas no 649551-87-1 (Ethanone, 1-(5-bromo-4-ethyl-2-hydroxyphenyl)-)

Ethanone, 1-(5-bromo-4-ethyl-2-hydroxyphenyl)- structure
649551-87-1 structure
Product Name:Ethanone, 1-(5-bromo-4-ethyl-2-hydroxyphenyl)-
CAS No:649551-87-1
MF:C10H11BrO2
MW:243.097142457962
CID:411474
PubChem ID:57887308
Update Time:2025-04-19

Ethanone, 1-(5-bromo-4-ethyl-2-hydroxyphenyl)- Chemical and Physical Properties

Names and Identifiers

    • Ethanone, 1-(5-bromo-4-ethyl-2-hydroxyphenyl)-
    • 1-(5-bromo-4-ethyl-2-hydroxyphenyl)ethanone
    • 649551-87-1
    • SCHEMBL4035997
    • DTXSID50728181
    • 1-(5-Bromo-4-ethyl-2-hydroxyphenyl)ethan-1-one
    • Inchi: 1S/C10H11BrO2/c1-3-7-4-10(13)8(6(2)12)5-9(7)11/h4-5,13H,3H2,1-2H3
    • InChI Key: FCVNPRCPJGZVSO-UHFFFAOYSA-N
    • SMILES: BrC1=CC(C(C)=O)=C(C=C1CC)O

Computed Properties

  • Exact Mass: 241.99423
  • Monoisotopic Mass: 241.99424g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 193
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • PSA: 37.3

Ethanone, 1-(5-bromo-4-ethyl-2-hydroxyphenyl)- Related Literature

Recommended suppliers
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm